Cas no 125951-00-0 (tert-butyl (2E)-3-(4-methylphenyl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(4-methylphenyl)prop-2-enoate
• CAS No: 125951-00-0
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• MDL: MFCD22919177
• CID: 1218816
• PubChem ID: 11458639
• Update Time: 2025-04-20

tert-butyl (2E)-3-(4-methylphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-methylphenyl)-, 1,1-dimethylethyl ester, (2E)-
• tert-butyl 3-(4-methylphenyl)prop-2-enoate
• tert-butyl (2E)-3-(4-methylphenyl)prop-2-enoate
• DTXSID90741713
• 125951-00-0
• AKOS018718524

• MDL： MFCD22919177
• Inchi： 1S/C14H18O2/c1-11-5-7-12(8-6-11)9-10-13(15)16-14(2,3)4/h5-10H,1-4H3
• InChI Key： KAXIRRRLKRGHRC-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CC(C)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 218.13074
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters